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Compound of Interest

Compound Name: Crufomate

Cat. No.: B1669637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of the

organophosphate insecticide Crufomate against a range of newer pesticide classes. The

assessment is based on a comprehensive review of experimental data on their environmental

fate, ecotoxicity to non-target organisms, and mechanisms of action. All quantitative data are

summarized in clear, comparative tables, and key experimental protocols and signaling

pathways are detailed and visualized to support further research and development of safer

alternatives.

Environmental Fate and Transport
The environmental persistence and mobility of a pesticide are critical factors in determining its

potential for non-target exposure. The following table summarizes key environmental fate

parameters for Crufomate and several newer pesticide classes.
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Pesticide
Class

Representative
Compound(s)

Soil Half-life
(days)

Water
Solubility
(mg/L)

Key
Environmental
Fate
Characteristic
s

Organophosphat

e
Crufomate -

Practically

insoluble[1]

Unstable in

aqueous

preparations

over long periods

and at

temperatures

above 60°C[2][3]

[4][5].

Neonicotinoids
Imidacloprid,

Clothianidin

26.5 - 229

(Imidacloprid)[6]

514

(Imidacloprid)[6]

High water

solubility leads to

potential for

leaching into

groundwater and

runoff into

surface water[6].

Systemic nature

results in

presence in

pollen and

nectar[7][8].

Pyrethroids Permethrin,

Cypermethrin,

Bifenthrin

7 - 276+

(Bifenthrin)[9]

Low Strongly adsorb

to soil and

sediment, limiting

leaching but

posing risks to

sediment-

dwelling

organisms.

Degrade

relatively quickly
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in the presence

of sunlight[10].

Phenylpyrazoles Fipronil
Can be

persistent[11]
2.4 - 3.78[12]

Can persist in

soil and aquatic

systems. Its

degradation

products can be

more toxic than

the parent

compound[12].

Low

bioaccumulation

potential in

fish[12].

Sulfoximines Sulfoxaflor 12.0 - 15.4[13] -

Degrades rapidly

in the terrestrial

environment.

Considered to

have a lower

environmental

impact than

neonicotinoids

due to faster

degradation[14].

Butenolides Flupyradifurone

Persistent to very

persistent (38 -

400)[15]

High

Mobile in soil

with potential to

reach

groundwater.

Rapid

degradation

through aqueous

photolysis[15].

Avermectins Abamectin Rapid

degradation at

Low Rapidly

photodegrades

on the soil
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soil surface (0.3 -

1 day)[16]

surface. Does

not tend to be

persistent in the

environment[16]

[17].

Diamides
Chlorantraniliprol

e
- Low

Favorable

environmental

profile with low

mammalian

toxicity and rapid

degradation in

soil and

water[18].

Ecotoxicity to Non-Target Organisms
The toxicity of pesticides to organisms other than the intended target is a primary concern for

environmental risk assessment. The following tables present a comparative overview of the

acute and chronic toxicity of Crufomate and newer pesticide classes to a range of non-target

organisms.

Acute Toxicity Data
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Pesticide
Class

Represen
tative
Compoun
d

Organism Endpoint Value Unit Citation

Organopho

sphate
Crufomate Rat (oral) LD50 770 mg/kg [19]

Chicken

(oral)
-

400

(causes leg

weakness)

mg/kg [19]

Bluegill

(Lepomis

macrochiru

s)

LC50 (96h) 1.8 mg/L [20]

Neonicotin

oids

Imidaclopri

d
Rat (oral) LD50 - -

Honeybee

(Apis

mellifera)

(oral)

LD50 - -

Daphnia

magna
EC50 (48h) - -

Rainbow

Trout

(Oncorhyn

chus

mykiss)

LC50 (96h) - -

Pyrethroids Bifenthrin Rat (oral) LD50 - -

Honeybee

(Apis

mellifera)

(contact)

LD50 - -
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Daphnia

magna
EC50 (48h) - -

Rainbow

Trout

(Oncorhyn

chus

mykiss)

LC50 (96h) - -

Phenylpyra

zoles
Fipronil Rat (oral) LD50 92 mg/kg [11]

Honeybee

(Apis

mellifera)

(oral)

LD50 - -

Daphnia

magna
EC50 (48h) - -

Rainbow

Trout

(Oncorhyn

chus

mykiss)

LC50 (96h) 0.246 mg/L [21]

Sulfoximin

es
Sulfoxaflor

Honeybee

(Apis

mellifera)

(oral)

LD50 - -

Daphnia

magna
EC50 (48h) - -

Rainbow

Trout

(Oncorhyn

chus

mykiss)

LC50 (96h) - -
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Butenolide

s

Flupyradifu

rone

Honeybee

(Apis

mellifera)

(oral)

LD50 1.20 µ g/bee [11]

Chironomu

s riparius
EC50 0.062 mg/L [22]

Rainbow

Trout

(Oncorhyn

chus

mykiss)

LC50 (96h) >74.2 mg/L [22]

Avermectin

s
Abamectin

Bobwhite

Quail (oral)
LD50 >2000 mg/kg [16]

Honeybee

(Apis

mellifera)

(contact)

LD50 - -

Daphnia

magna
LC50 (48h) 0.003 mg/L [16]

Rainbow

Trout

(Oncorhyn

chus

mykiss)

LC50 (96h) 0.003 mg/L [16]

Diamides
Chlorantra

niliprole
Rat (oral) LD50 >5000 mg/kg

Honeybee

(Apis

mellifera)

(oral)

LD50 >100 µ g/bee

Daphnia

magna
EC50 (48h) >0.0113 mg/L
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Rainbow

Trout

(Oncorhyn

chus

mykiss)

LC50 (96h) >12 mg/L

Chronic Toxicity Data

Pesticide
Class

Represen
tative
Compoun
d

Organism Endpoint Value Unit Citation

Pyrethroids Bifenthrin Fish NOEC 0.012 µg/L [23]

Daphnia NOEC 0.0011 µg/L [23]

Cypermeth

rin
Fish NOEC 0.077 µg/L [23]

Daphnia NOEC 0.0075 µg/L [23]

Butenolide

s

Flupyradifu

rone

Daphnia

magna

NOEC

(21d)
3.2 mg/L [22]

Chironomu

s riparius
NOEC 0.0105 mg/L [22]

Pimephale

s promelas
NOEC 4.4 mg/L [22]

Avermectin

s
Abamectin

Mallard

Duck

(dietary)

NOAEL (18

weeks)
3, 6, 12 ppm [16]

Mechanisms of Action and Signaling Pathways
Understanding the molecular mechanisms by which pesticides exert their effects is crucial for

assessing their selectivity and potential for non-target toxicity.
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Organophosphates (e.g., Crufomate): These compounds act by inhibiting the enzyme

acetylcholinesterase (AChE). This leads to an accumulation of the neurotransmitter

acetylcholine at nerve synapses, causing continuous nerve stimulation, paralysis, and

ultimately death in susceptible organisms.[14][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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